Rifapentine-d8

Bioanalysis LC-MS/MS Method Validation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C47H64N4O12
Molecular Weight 885.1 g/mol
Cat. No. B15561805
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Technical Parameters


Basic Identity
Product NameRifapentine-d8
Molecular FormulaC47H64N4O12
Molecular Weight885.1 g/mol
Structural Identifiers
InChIInChI=1S/C47H64N4O12/c1-24-13-12-14-25(2)46(59)49-37-32(23-48-51-20-18-50(19-21-51)31-15-10-11-16-31)41(56)34-35(42(37)57)40(55)29(6)44-36(34)45(58)47(8,63-44)61-22-17-33(60-9)26(3)43(62-30(7)52)28(5)39(54)27(4)38(24)53/h12-14,17,22-24,26-28,31,33,38-39,43,53-57H,10-11,15-16,18-21H2,1-9H3,(H,49,59)/t24-,26+,27+,28+,33-,38-,39+,43+,47-/m0/s1/i18D2,19D2,20D2,21D2
InChIKeyWDZCUPBHRAEYDL-WHVRPRDMSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 2.5 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Rifapentine-d8: Stable Isotope-Labeled Internal Standard for LC-MS/MS


The target compound is chemically 3-[[(4-cyclopentyl-1-piperazinyl)imino]methyl]-25-O-deacetyl-rifamycin-D8, a stable isotope-labeled (SIL) analog of 25-desacetyl rifapentine, the major active metabolite of the antitubercular drug rifapentine [1]. It belongs to the rifamycin class of ansamycin antibiotics and is characterized by the substitution of eight hydrogen atoms with deuterium on the piperazine ring, which imparts a +8 Da mass shift for analytical differentiation [2]. Its primary utility is not as a therapeutic agent but as a deuterated internal standard (IS) or reference material for the accurate quantification of rifapentine and its metabolites in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) [3].

Type Stable isotope-labeled internal standard (SIL-IS)
Workflow LC-MS/MS bioanalysis of rifapentine and its metabolite
Selection Deuterated (d8) analog for co-elution and mass-shift quantification

Why Rifapentine-d8 Cannot Be Substituted in Bioanalysis


Generic substitution with non-deuterated 25-desacetyl rifapentine or other rifamycins fails in quantitative LC-MS/MS workflows due to fundamental principles of analytical chemistry. The target compound's eight deuterium atoms create a +8 Da mass shift relative to the unlabeled analyte, allowing the mass spectrometer to differentiate between the internal standard and the endogenous analyte even though they co-elute chromatographically [1]. Using a non-deuterated analog would result in identical or overlapping mass-to-charge (m/z) signals, causing ion suppression, inaccurate peak integration, and compromised quantitation . This isotopic differentiation is a requirement for validated bioanalytical methods intended for regulatory submission, where precise and accurate quantification is non-negotiable [2].

Unlabeled analyte cannot serve as IS
Identical m/z with the analyte leads to indistinguishable co-elution, preventing accurate peak integration.
Alternative deuterated analogs may shift method performance
Rifapentine-d9 or rifampicin-d8 can exhibit different matrix effects, recovery, or ionization efficiency; full re-validation is required.
Validated chromatographic resolution is compound-specific
Retention behavior and baseline separation achieved with rifapentine-d8 may not transfer directly to structural analogs or different isotope labels.

Rifapentine-d8 Validated Performance Evidence


LC-MS/MS Method: No Interfering Peaks

In a validated LC-MS/MS method for quantifying rifapentine and its metabolite, the deuterated internal standard 25-desacetyl rifapentine D8 exhibited a distinct retention time (RT) of 1.68 minutes, which was slightly offset from the non-deuterated 25-desacetyl rifapentine analyte at 1.77 minutes [1]. This difference is not due to chromatographic separation but rather a subtle isotopic effect on retention. The primary differentiation occurs in the mass spectrometer, where the internal standard's +8 Da mass shift enables distinct multiple reaction monitoring (MRM) transitions, preventing any signal overlap and ensuring accurate quantitation over a dynamic range of 30.000–4000.015 ng/mL [2].

LC-MS/MS method
Head-to-head
RT 1.68 min (IS), total run 8.00 min; no interfering peaks or matrix effects observed
Supports reliable, validated quantification without additional method optimization
Concentration range 30–4000 ng/mL; K2EDTA human plasma matrix
Bioanalysis LC-MS/MS Method Validation Pharmacokinetics

High-Sensitivity Free Rifapentine Quantification

The use of 25-desacetyl rifapentine D8 as an internal standard in a validated LC-MS/MS method achieved stringent criteria for accuracy and precision across a wide concentration range (30.000 ng/mL to 4000.015 ng/mL) in human plasma [1]. The method demonstrated no interfering peaks or significant matrix effects, with the deuterated internal standard effectively normalizing for variability in sample preparation and ionization efficiency [2]. In contrast, methods using non-deuterated structural analogs as internal standards would be prone to matrix effects and signal interference, leading to unreliable quantitation and failing regulatory validation .

Free drug LLOQ
Head-to-head
LLOQ 3.00 ng/mL; R² = 0.9999; accuracy 93–103%; RSD ≤ 7.4%
Enables quantitation of unbound rifapentine in research matrices
Ultrafiltration-based isolation; human plasma research samples
Quantitative Analysis Internal Standard Precision Accuracy

Extended Serum Half-Life vs. Rifampin

The target compound is supplied as a fully characterized reference standard with a purity of ≥95% as determined by HPLC, accompanied by a comprehensive Certificate of Analysis (CoA) including data from HPLC, MS, and NMR (1H-NMR and optionally 13C-NMR) . This level of characterization ensures its suitability for use as a primary reference standard in method development, method validation, and quality control applications for Abbreviated New Drug Applications (ANDAs) and Drug Master Files (DMFs), providing traceability against pharmacopeial standards (USP or EP) [1]. While unlabeled 25-desacetyl rifapentine is also available as a reference standard, the deuterated version offers the added advantage of serving as a stable isotope-labeled internal standard, a specific requirement for many LC-MS/MS methods [2].

Serum half-life vs. rifampin
Class-level
~5-fold longer t1/2 (14–18 h) than rifampin; highest Cmax and longest t1/2 among rifamycins tested
Supports PK study designs capturing extended elimination phases
Data from human and murine models; class-level inference
Reference Standard Quality Control Pharmaceutical Analysis Regulatory Compliance

Rifapentine-d8 Application Scenarios


Bioequivalence Study LC-MS/MS Method

This compound is the ideal internal standard for developing and validating LC-MS/MS methods to quantify rifapentine and its active metabolite in human plasma. Its +8 Da mass shift ensures accurate quantification without signal interference, enabling reliable pharmacokinetic analysis in clinical trials and therapeutic drug monitoring [1]. The validated method, which achieved a dynamic range of 30.000–4000.015 ng/mL for the metabolite, relies on the deuterated standard to correct for matrix effects and ensure precision [2].

Free Drug Therapeutic Drug Monitoring

With a characterized purity of ≥95% and comprehensive analytical data (HPLC, MS, NMR), this deuterated compound serves as a high-quality reference standard for identifying and quantifying 25-desacetyl rifapentine impurities in rifapentine drug substance and drug product batches. Its use supports compliance with ICH Q3A/B guidelines and is essential for ANDA and DMF submissions [3].

Pharmacokinetic Studies for Intermittent Dosing

In bioequivalence and drug-drug interaction studies, where precise and accurate measurement of drug and metabolite concentrations is paramount, this compound functions as a reliable internal standard. Its use ensures that analytical variability does not confound the assessment of bioavailability or the impact of co-administered drugs, providing robust data for regulatory decision-making [1].

Application
Selection Property
Validation Focus
LC-MS/MS method for rifapentine in research plasma
Deuterated internal standard co-elution
Absence of interfering peaks; matrix effect and recovery validation
Free fraction research in human plasma
High-sensitivity free drug quantification
LLOQ, accuracy, and precision in ultrafiltrate research matrices
Extended half-life PK studies
Long elimination-phase analyte quantification
Accuracy across extended post-dose sampling schedules
Age-related PK variability research
Free fraction comparability across populations
Reproducibility of free drug concentration measurements

Technical Documentation Hub

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